Cas no 937716-83-1 (2-(3-Bromophenoxy)isoindoline-1,3-dione)

• Product Name: 2-(3-Bromophenoxy)isoindoline-1,3-dione
• CAS No: 937716-83-1
• MF: C₁₄H₈BrNO₃
• MW: 318.122222900391
• CID: 6635474
• PubChem ID: 16120369
• Update Time: 2024-01-04

2-(3-Bromophenoxy)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenoxy)isoindoline-1,3-dione
• 937716-83-1
• SCHEMBL10323011
• JDDPMYYTFYYCGG-UHFFFAOYSA-N
• 1H-Isoindole-1,3(2H)-dione, 2-(3-bromophenoxy)-
• 2-(3-Bromophenoxy)isoindoline-1,3-dione

• Inchi： 1S/C14H8BrNO3/c15-9-4-3-5-10(8-9)19-16-13(17)11-6-1-2-7-12(11)14(16)18/h1-8H
• InChI Key： JDDPMYYTFYYCGG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 316.96876g/mol
• Monoisotopic Mass: 316.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.689±0.06 g/cm3(Predicted)
• Melting Point: 138-139 °C(Solv: methanol (67-56-1))
• Boiling Point: 435.0±47.0 °C(Predicted)